![molecular formula C18H19N5O4 B3000161 N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide CAS No. 1797553-34-4](/img/structure/B3000161.png)
N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
Overview
Description
The compound “N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide” is a complex organic molecule. It contains a 2,3-dihydrobenzo[b][1,4]dioxin moiety, which is a bicyclic system with a benzene ring fused to a 1,4-dioxin ring .
Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple ring structures and functional groups. The 2,3-dihydrobenzo[b][1,4]dioxin moiety is a key structural feature .Chemical Reactions Analysis
The chemical reactions involving this compound could be complex due to its structure. For example, one of the reaction mechanisms proposed involves an intramolecular aromatic electrophilic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its structure. For instance, it has a molecular weight of 179.22, a XLogP3 of 1.3, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 3, and a rotatable bond count of 2 .Scientific Research Applications
Crystal Structure Analysis
The compound’s crystal structure can be analyzed for various purposes, such as understanding its physical and chemical properties . This can be useful in fields like materials science, chemistry, and pharmaceuticals .
Palladium-Catalyzed Reactions
The compound might be used in palladium-catalyzed reactions for the formation of important (2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanols . This could be useful in organic synthesis and medicinal chemistry .
Synthesis of Other Compounds
The compound could potentially be used in the synthesis of other complex compounds . This can be beneficial in the development of new drugs or materials .
Study of Reaction Mechanisms
The compound can be used to study reaction mechanisms, such as intramolecular aromatic electrophilic substitution . This can provide valuable insights into the behavior of similar compounds .
Development of Pharmaceuticals
Given its complex structure, the compound could potentially be used in the development of pharmaceuticals . However, more research would be needed to confirm this .
Research in Organic Chemistry
The compound can be used in research in organic chemistry, particularly in the study of reaction mechanisms and the synthesis of new compounds .
Safety and Hazards
properties
IUPAC Name |
N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-3-methoxy-1-methylpyrazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O4/c1-22-10-14(18(21-22)25-2)17(24)20-12-7-19-23(8-12)9-13-11-26-15-5-3-4-6-16(15)27-13/h3-8,10,13H,9,11H2,1-2H3,(H,20,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQPMCMFDYJQGQZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)OC)C(=O)NC2=CN(N=C2)CC3COC4=CC=CC=C4O3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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